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Abstract
PCK3145, also known as Tigapotide, is a synthetic 15-amino acid peptide derived from the

human prostate secretory protein 94 (PSP94). Initially investigated for its therapeutic potential

in prostate cancer, research has unveiled its broader anti-neoplastic properties. This technical

guide provides a comprehensive overview of PCK3145's core functions, delving into its

molecular signaling pathways, and presenting key quantitative data from pivotal studies.

Detailed experimental protocols for foundational research methodologies are also provided to

facilitate further investigation into this promising anti-cancer agent.

Core Functions of PCK3145
PCK3145 exhibits a multi-faceted anti-cancer profile characterized by the following key

functions:

Inhibition of Tumor Growth and Proliferation: PCK3145 has demonstrated a significant

capacity to reduce tumor volume and inhibit the proliferation of various cancer cell lines,

including those of the prostate, breast, and colon.[1][2][3]

Induction of Apoptosis: A primary mechanism of PCK3145's anti-tumor activity is the

induction of programmed cell death, or apoptosis, in cancer cells.[1][2][3][4][5] This has been

observed both in vitro and in vivo.
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Anti-Metastatic Activity: The peptide has been shown to reduce the development of skeletal

metastases, a common and devastating complication of advanced prostate cancer.[1][4][5]

Reduction of Malignancy-Associated Hypercalcemia: In pre-clinical models, PCK3145

effectively lowers elevated plasma calcium levels, a condition often associated with bone

metastases.[1][4]

Modulation of Key Proteins: PCK3145 influences the expression and activity of several

proteins involved in cancer progression, including the reduction of parathyroid hormone-

related peptide (PTHrP) and matrix metalloproteinase-9 (MMP-9).[1][4][5][6][7]

Anti-Angiogenic Properties: The peptide has been observed to inhibit the formation of new

blood vessels, a process crucial for tumor growth and metastasis.[7]

Signaling Pathways of PCK3145
While the complete molecular signaling network of PCK3145 is still under investigation, two

primary pathways have been implicated in its mechanism of action.

Laminin Receptor-Mediated MEK/ERK Pathway
One proposed signaling cascade involves the interaction of PCK3145 with the 37-kDa laminin

receptor precursor (37LRP) on the cell surface. This interaction is thought to trigger a

downstream signaling cascade that leads to the activation of the MEK/ERK pathway. The

transient activation of MEK and ERK1/2 has been observed in cancer cells following PCK3145

treatment, suggesting a potential role for this pathway in mediating the peptide's anti-

proliferative and pro-apoptotic effects.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15581151?utm_src=pdf-body-img
https://www.benchchem.com/product/b15581151?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. PCK3145 inhibits proliferation and induces apoptosis in breast and colon cancer cells -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. Co-Targeting Luminal B Breast Cancer with S-Adenosylmethionine and Immune
Checkpoint Inhibitor Reduces Primary Tumor Growth and Progression, and Metastasis to
Lungs and Bone - PMC [pmc.ncbi.nlm.nih.gov]

3. ar.iiarjournals.org [ar.iiarjournals.org]

4. A PSP94-derived peptide PCK3145 inhibits MMP-9 secretion and triggers CD44 cell
surface shedding: implication in tumor metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. erc.bioscientifica.com [erc.bioscientifica.com]

6. researchgate.net [researchgate.net]

7. Emerging and Established Models of Bone Metastasis - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [PCK3145 Peptide: A Technical Guide to its Function
and Signaling Pathway]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581151#pck3145-peptide-function-and-signaling-
pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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